4-(2-ethoxyphenyl)-8-fluoro-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 4-(2-ethoxyphenyl)-8-fluoro-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C17H13FN2O3S/c1-2-23-16-9-4-3-7-14(16)20-11-12(10-19)24(21,22)17-13(18)6-5-8-15(17)20/h3-9,11H,2H2,1H3
• InChI Key: ROPWHFIVCBMPAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C=C(S(=O)(=O)C3=C2C=CC=C3F)C#N
• Molecular Formula: C17H13FN2O3S
• Molecular Weight: 344.4 g/mol

Description

The compound “4-(2-ethoxyphenyl)-8-fluoro-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide” is a complex organic molecule. It contains a benzothiazine ring, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This particular compound also has various functional groups attached to it, including an ethoxyphenyl group, a fluorine atom, and a carbonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazine ring, for example, would contribute to the rigidity of the molecule, while the various functional groups would likely influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and stability. These properties would be influenced by the structure of the compound and the functional groups present.

Scientific Research Applications

Antimicrobial Activity

The 1,2,4-benzothiadiazine-1,1-dioxide ring exhibits significant antimicrobial properties. Researchers have explored its effectiveness against bacterial and fungal pathogens. .

AMPA Receptor Modulators

In 2010, researchers synthesized 3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1-dioxides as positive allosteric modulators of AMPA receptors. .

Other Therapeutic Areas

Exploration continues into additional therapeutic applications, including neurodegenerative diseases, cardiovascular disorders, and inflammation. Researchers are uncovering the potential of this intriguing scaffold.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development. Without specific studies on this compound, it’s difficult to provide details on its mechanism of action.